Cas no 1788639-41-7 (N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride)

• Product Name: N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride
• CAS No: 1788639-41-7
• MF: C₁₄H₁₆ClN₃O₄S
• MW: 357.812541007996
• CID: 6203634
• PubChem ID: 86814145
• Update Time: 2025-11-06

N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z1491284973
• N-[4-(1-aminoethyl)phenyl]-4-nitrobenzenesulfonamide;hydrochloride
• N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride
• AKOS033377054
• EN300-1168764
• 1788639-41-7

• Inchi： 1S/C14H15N3O4S.ClH/c1-10(15)11-2-4-12(5-3-11)16-22(20,21)14-8-6-13(7-9-14)17(18)19;/h2-10,16H,15H2,1H3;1H
• InChI Key： YQDWBQKWFRJZTM-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC(=CC=1)C(C)N)(=O)=O

Computed Properties

• Exact Mass: 357.0550049g/mol
• Monoisotopic Mass: 357.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride

Professional Introduction to N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide Hydrochloride (CAS No. 1788639-41-7)

N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride, identified by its CAS number 1788639-41-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamide derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structural composition of this molecule, featuring a nitro group and an aminoethyl side chain, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in medicinal chemistry.

The synthesis and characterization of N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride involve meticulous attention to detail to ensure high purity and yield. The presence of the nitro group at the para position relative to the sulfonamide moiety enhances the electron-withdrawing effect, which can influence the compound's solubility, stability, and interaction with biological targets. Additionally, the aminoethyl side chain introduces a polar region that can facilitate binding to specific proteins or enzymes, making this compound a promising lead for drug discovery.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infections, inflammation, and cancer. The structural features of N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride, particularly the nitro and sulfonamide groups, are known to modulate enzyme activity and receptor binding. This has led to its investigation as a potential therapeutic agent in preclinical studies.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The nitro group can participate in hydrogen bonding and other non-covalent interactions, while the sulfonamide moiety is known to exhibit strong binding affinity for certain enzymes. These properties make N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride an attractive candidate for further development into a novel drug molecule. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the well-documented role of sulfonamides in modulating inflammatory pathways.

The pharmacological profile of N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, it has shown promise in preliminary cancer studies, where it demonstrated the ability to induce apoptosis in certain cancer cell lines. These findings have generated considerable interest among academic researchers and pharmaceutical companies looking for new therapeutic strategies.

The synthesis of N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure optimal yield and purity. The introduction of the nitro group typically involves nitration of a precursor aromatic ring, followed by functional group transformations to introduce the aminoethyl side chain and the sulfonamide moiety. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the final product.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride exhibits moderate solubility in water, which is favorable for oral administration. However, its metabolic stability remains a critical factor that needs further optimization. Researchers are exploring various strategies to enhance its bioavailability and prolong its half-life in vivo, which could significantly improve its therapeutic efficacy.

The potential applications of N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride extend beyond anti-inflammatory and anticancer therapies. Emerging evidence suggests that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of sulfonamides to cross the blood-brain barrier has opened new avenues for their use in central nervous system disorders.

In conclusion, N-[4-(1-aminoethyl)phenyl]-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1788639-41-7) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its unique structural features enable it to interact with various biological targets, making it a valuable asset in pharmaceutical research. As further studies continue to uncover its mechanisms of action and optimize its pharmacokinetic properties, this compound holds promise for becoming a novel therapeutic agent in the future.